Cas no 35899-54-8 (SIBA)

• Product Name: SIBA
• CAS No: 35899-54-8
• MF: C₁₄H₂₁N₅O₃S
• MW: 339.413241147995
• CID: 306606
• PubChem ID: 123674
• Update Time: 2025-04-19

SIBA Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-S-(2-methylpropyl)-5'-thio-
• 5'-Isobutylthioadenosine
• 5'-Deoxy-5'-isobutylthioadenosine
• 5'-ISOBUTYLTHIO-5'-DEOXYADENOSINE
• SIBA
• DTXSID10957314
• PDSP2_001019
• 5'-Deoxy-5'-S-isobutyladenosine
• (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(2-methylpropylsulfanylmethyl)oxolane-3,4-diol
• (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((isobutylthio)methyl)tetrahydrofuran-3,4-diol
• CS-5062
• CAS_35899-54-8
• 5'-S-Isobutyl-5'-deoxyadenosine
• 5'-S-Isobutylthioadenosine
• BS-16619
• SCHEMBL2116144
• 5'-deoxy-5'-S-isobutylthioadenosine
• 9-[5-S-(2-Methylpropyl)-5-thiopentofuranosyl]-9H-purin-6-amine
• AKOS030526790
• HY-18684
• PDSP1_001035
• D71046
• BDBM82524
• CHEMBL427359
• s2971
• 35899-54-8
• Adenosine, 5'-S-(2-methylpropyl)-5'-thio-
• (2R,3R,4S,5S)-2-(6-AMINOPURIN-9-YL)-5-{[(2-METHYLPROPYL)SULFANYL]METHYL}OXOLANE-3,4-DIOL
• DB-253435

• Inchi： 1S/C14H21N5O3S/c1-7(2)3-23-4-8-10(20)11(21)14(22-8)19-6-18-9-12(15)16-5-17-13(9)19/h5-8,10-11,14,20-21H,3-4H2,1-2H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： JDDUQGRUPLKDNT-IDTAVKCVSA-N
• SMILES： S(CC(C)C)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 339.13673
• Monoisotopic Mass: 339.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 145A^2

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.63
• Melting Point: No data available
• Boiling Point: 631.2°Cat760mmHg
• Flash Point: 335.5°C
• Refractive Index: 1.752            
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(294.63 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 119.31
• LogP: 0.99810
• Vapor Pressure: No data available

SIBA Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month